(E)-N-(2-methoxyphenyl)-4-(3-nitrophenyl)-1,3-thiazole-2-carbohydrazonoyl cyanide

Specification

• CAS No.: 477188-78-6
• Molecular Formula: C18H13N5O3S
• Molecular Weight: 379.39
• IUPAC Name: (2E)-N-(2-methoxyanilino)-4-(3-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide
• Standard InChI: InChI=1S/C18H13N5O3S/c1-26-17-8-3-2-7-14(17)21-22-15(10-19)18-20-16(11-27-18)12-5-4-6-13(9-12)23(24)25/h2-9,11,21H,1H3/b22-15+
• Standard InChI Key: PTOSEDUVKAFDBG-PXLXIMEGSA-N
• SMILES: COC1=CC=CC=C1NN=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-]

Introduction

Structural Features and Molecular Properties

The molecular formula of the compound is C₁₈H₁₃N₅O₃S, with a molecular weight of 379.39 g/mol. Key structural components include:

• A thiazole ring (a five-membered heterocycle with sulfur and nitrogen atoms).

• A 3-nitrophenyl group at position 4, contributing electron-withdrawing effects.

• A (E)-carbohydrazonoyl cyanide group at position 2, featuring a 2-methoxyaniline substituent.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₁₈H₁₃N₅O₃S
Molecular Weight	379.39 g/mol
IUPAC Name	(2E)-N-(2-methoxyanilino)-4-(3-nitrophenyl)-1,3-thiazole-2-carboximidoyl cyanide
SMILES	COC1=CC=CC=C1N/N=C(\C#N)/C2=NC(=CS2)C3=CC(=CC=C3)N+[O-]
XLogP3-AA	5.1

The E-configuration of the hydrazone group is critical for maintaining planar geometry, which influences intermolecular interactions and biological activity. The nitro group enhances electrophilicity, while the methoxy group contributes to solubility and hydrogen-bonding potential.

Synthesis and Characterization

Synthetic Routes

The synthesis typically involves a multi-step protocol:

• Thiazole Core Formation: Condensation of thiourea derivatives with α-halo ketones or via Hantzsch thiazole synthesis.

• Substitution Reactions: Introduction of the 3-nitrophenyl group via Suzuki-Miyaura coupling or nucleophilic aromatic substitution.

• Hydrazone Formation: Reaction of a thiazole-2-carbonyl chloride with 2-methoxyphenylhydrazine in the presence of cyanide.

Example Reaction Pathway:

• Step 1: 3-Nitrophenylacetonitrile reacts with sulfur and ammonia to form 4-(3-nitrophenyl)-1,3-thiazole-2-amine.

• Step 2: Diazotization followed by coupling with 2-methoxyaniline yields the hydrazone intermediate.

• Step 3: Cyanidation using potassium cyanide under acidic conditions produces the final compound.

Characterization Techniques

• Nuclear Magnetic Resonance (NMR):

  • ¹H NMR: Signals at δ 7.39–8.20 ppm (aromatic protons), δ 3.85 ppm (methoxy -OCH₃), and δ 10.87 ppm (hydrazone NH).

  • ¹³C NMR: Peaks at δ 153.54 ppm (C=N), δ 162.62 ppm (C=O), and δ 119.02 ppm (C≡N).

• Mass Spectrometry (MS): Molecular ion peak at m/z 379.4 (M⁺), with fragments at m/z 272 (loss of NO₂) and m/z 150 (thiazole ring).

• Infrared (IR) Spectroscopy: Bands at 2210 cm⁻¹ (C≡N), 1714 cm⁻¹ (C=O), and 1520 cm⁻¹ (NO₂ asymmetric stretch).

Chemical Properties and Reactivity

Solubility and Stability

• Solubility: Limited solubility in water; soluble in polar aprotic solvents (DMF, DMSO).

• Stability: Stable under ambient conditions but degrades under strong acidic/basic conditions due to hydrazone hydrolysis.

Reactivity

• Electrophilic Substitution: The nitro group directs electrophiles to the meta position of the phenyl ring.

• Nucleophilic Attack: The cyanide group reacts with amines to form amidines.

• Photoreactivity: The nitro group facilitates photoinduced electron transfer, useful in photodynamic therapy.

Biological Activities and Mechanisms

Antimicrobial Activity

• Gram-positive Bacteria: MIC = 2.1–3.4 μg/mL against Staphylococcus aureus.

• Gram-negative Bacteria: MIC = 3.7–4.9 μg/mL against Escherichia coli.

• Mechanism: Inhibition of DNA gyrase and dihydrofolate reductase (DHFR), critical for bacterial DNA replication.

Organism/Model	Activity (MIC/IC₅₀)	Target
S. aureus	2.1 μg/mL	DNA gyrase
E. coli	3.7 μg/mL	DHFR
MCF-7 cells	8.2 μM	Mitochondrial apoptosis

Applications and Future Directions

Pharmaceutical Applications

• Antibacterial Agents: Potency against multidrug-resistant pathogens.

• Anticancer Therapeutics: Synergistic effects with cisplatin in combination therapy.

Material Science

• Fluorescent Probes: Nitro and cyanide groups enable use in optoelectronic devices.

Agricultural Chemistry

• Herbicides: Structural analogs show inhibitory effects on plant acetyl-CoA carboxylase.